Cas no 1956340-34-3 (tert-butyl N-(5-sulfanylpyrimidin-2-yl)carbamate)

Technical Introduction: Tert-butyl N-(5-sulfanylpyrimidin-2-yl)carbamate is a specialized chemical intermediate featuring a pyrimidine core with a sulfanyl (thiol) group at the 5-position and a tert-butoxycarbonyl (Boc) carbamate protecting group at the 2-position. This compound is valuable in organic synthesis, particularly in pharmaceutical and agrochemical applications, due to its dual functionality: the Boc group offers selective deprotection under mild acidic conditions, while the reactive thiol moiety enables further derivatization via nucleophilic or oxidative pathways. Its stability under standard handling conditions and compatibility with diverse coupling reactions make it a versatile building block for constructing heterocyclic frameworks. The product is typically characterized by high purity, ensuring reproducibility in synthetic workflows.
tert-butyl N-(5-sulfanylpyrimidin-2-yl)carbamate structure
1956340-34-3 structure
Product Name:tert-butyl N-(5-sulfanylpyrimidin-2-yl)carbamate
CAS No:1956340-34-3
MF:C9H13N3O2S
MW:227.283420324326
CID:6216749
PubChem ID:118996710
Update Time:2025-05-22

tert-butyl N-(5-sulfanylpyrimidin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(5-sulfanylpyrimidin-2-yl)carbamate
    • EN300-1883061
    • 1956340-34-3
    • Inchi: 1S/C9H13N3O2S/c1-9(2,3)14-8(13)12-7-10-4-6(15)5-11-7/h4-5,15H,1-3H3,(H,10,11,12,13)
    • InChI Key: BNWNSEHBYIKBNK-UHFFFAOYSA-N
    • SMILES: SC1C=NC(=NC=1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 227.07284784g/mol
  • Monoisotopic Mass: 227.07284784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 65.1Ų

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Additional information on tert-butyl N-(5-sulfanylpyrimidin-2-yl)carbamate

Tert-butyl N-(5-sulfanylpyrimidin-2-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(5-sulfanylpyrimidin-2-yl)carbamate, identified by the CAS number 1956340-34-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug development and agrochemicals. The molecule consists of a pyrimidine ring substituted with a sulfanyl group at position 5 and a tert-butyl carbamate group at position 2, making it a versatile compound for various chemical modifications and biological assays.

Recent studies have highlighted the importance of tert-butyl N-(5-sulfanylpyrimidin-2-yl)carbamate in medicinal chemistry, particularly in the design of kinase inhibitors and other therapeutic agents. The pyrimidine core is a common scaffold in many bioactive compounds, and the presence of the sulfanyl group introduces additional electronic and steric effects that can enhance binding affinity to target proteins. Researchers have explored the potential of this compound as a lead structure for developing treatments against cancer, inflammatory diseases, and infectious agents.

In terms of synthesis, tert-butyl N-(5-sulfanylpyrimidin-2-yl)carbamate can be prepared through a variety of methods, including nucleophilic substitution, condensation reactions, and coupling techniques. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. For instance, one efficient approach involves the reaction of 5-sulfanylpyrimidine-2-carboxylic acid with tert-butyl isocyanide under appropriate conditions to form the carbamate derivative.

The physical properties of tert-butyl N-(5-sulfanylpyrimidin-2-yl)carbamate are also noteworthy. It has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), which are essential for quality control and structural elucidation.

From an environmental perspective, the biodegradability and toxicity of tert-butyl N-(5-sulfanylpyrimidin-2-yl)carbamate have been studied to assess its potential impact on ecosystems. Preliminary data suggest that the compound exhibits moderate biodegradability under aerobic conditions, but further research is needed to fully understand its environmental fate and toxicity profile.

In conclusion, tert-butyl N-(5-sulfanylpyrimidin-2-yl)carbamate is a promising compound with diverse applications in chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for future drug discovery efforts. As research continues to unfold, this compound is expected to play an increasingly important role in addressing unmet medical needs and advancing chemical science.

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